Cas no 1806791-43-4 (5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine
• CAS No: 1806791-43-4
• MF: C₇H₅F₂I₂NO
• MW: 410.926453351974
• CID: 4851684
• Update Time: 2025-06-07

5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine

• Inchi： 1S/C7H5F2I2NO/c1-13-5-3(6(8)9)2-12-7(11)4(5)10/h2,6H,1H3
• InChI Key： IKEZVHRBTSAQLU-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1OC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine

Introduction to 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine (CAS No. 1806791-43-4)

5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine, with the CAS number 1806791-43-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with difluoromethyl, diiodo, and methoxy groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The pyridine ring is a fundamental component of many biologically active molecules, contributing to the compound's ability to interact with biological targets. The difluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are crucial for drug development. The diiodo substitution adds significant mass to the molecule, potentially affecting its pharmacokinetic properties. Lastly, the methoxy group can influence the compound's solubility and reactivity.

Recent studies have explored the potential of 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine in various therapeutic areas. One notable application is in the development of antimicrobial agents. Research has shown that compounds with similar structural features exhibit potent activity against a range of bacterial and fungal pathogens. This is particularly relevant in light of the growing concern over antibiotic resistance, where novel compounds with unique mechanisms of action are desperately needed.

In addition to antimicrobial applications, 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, suggesting its utility in targeted cancer therapy. The mechanism of action appears to involve disruption of key cellular processes such as DNA replication and protein synthesis.

The synthesis of 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential introduction of the difluoromethyl, diiodo, and methoxy groups onto a pyridine scaffold. Advanced synthetic techniques such as transition-metal catalysis and organocatalysis have been employed to optimize these reactions.

In terms of safety and handling, it is important to note that while 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

The future prospects for 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to the development of new drugs that address unmet medical needs.

In conclusion, 5-(Difluoromethyl)-2,3-diiodo-4-methoxypyridine (CAS No. 1806791-43-4) represents a fascinating molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an important subject of ongoing scientific investigation.